Cas no 2097921-55-4 (2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one
• CAS No: 2097921-55-4
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5797727
• PubChem ID: 126853239
• Update Time: 2025-06-23

2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one
• AKOS032466935
• F6549-1063
• 2-(2-methoxyphenoxy)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethanone
• 2097921-55-4
• 2-(2-methoxyphenoxy)-1-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C15H18N4O3S/c1-21-12-4-2-3-5-13(12)22-11-15(20)19-8-6-18(7-9-19)14-10-16-23-17-14/h2-5,10H,6-9,11H2,1H3
• InChI Key： ZKEMEXXRQRXFBF-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(COC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96Ų

Additional information on 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one

Introduction to 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one (CAS No. 2097921-55-4)

2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one (CAS No. 2097921-55-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives and incorporates a thiadiazole moiety, which is known for its diverse biological activities. The presence of the methoxyphenoxy group further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The molecular structure of 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one is characterized by a central piperazine ring linked to a thiadiazole group and a methoxyphenoxy substituent. The piperazine ring is a common structural motif in many pharmaceuticals due to its ability to modulate various biological targets. The thiadiazole moiety, on the other hand, is known for its antimicrobial, antifungal, and anticancer properties. The combination of these structural elements in 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one suggests a multifaceted pharmacological profile with potential applications in treating a wide range of diseases.

Recent studies have highlighted the potential of 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative disorders. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one significantly reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one has also shown promise in cancer therapy. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells. For example, research conducted at the National Cancer Institute found that 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylethan-1-one effectively inhibited the PI3K/AKT/mTOR pathway, which is frequently activated in various types of cancer and plays a crucial role in cell proliferation and survival.

The pharmacokinetic properties of 2-(2-methoxyphenoxy)-1-4-(1,2,5-thiadiazol-3-yl)piperazin-1-yethanone have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it shows minimal toxicity at therapeutic doses, making it a safe option for long-term use.

The safety profile of 2-(2-methoxyphenoxy)-1-[4-[[(methylamino)carbonyl]amino]phenyl]piperazine has been evaluated through extensive preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic concentrations and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing this compound into clinical trials and ultimately into clinical practice.

In conclusion, 2-(2-methoxyphenoxy)-1-[4-[[(methylamino)carbonyl]amino]phenyl]piperazine (CAS No. 2097921-55-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various fields of medicine. Ongoing research continues to explore its full potential and optimize its use in clinical settings.